Cas no 101861-53-4 (4-Bromo-2-acetamidobenzoic Acid)

• Product Name: 4-Bromo-2-acetamidobenzoic Acid
• CAS No: 101861-53-4
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 1134845
• PubChem ID: 14233596
• Update Time: 2025-05-23

4-Bromo-2-acetamidobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(acetylamino)-4-bromo-
• 2-acetamido-4-bromobenzoic acid
• 4-bromo-2-acetamidobenzoic acid
• DTXSID10557772
• 4-bromo-2-acetamidobenzoicacid
• 4-bromoacetaminobenzoic acid
• SCHEMBL3915465
• BS-19130
• CS-0208190
• Z607862306
• BEA86153
• NCGC00171019-01
• PK04_096193
• HODOWTASDNNNCT-UHFFFAOYSA-N
• DB-163285
• EN300-59434
• 101861-53-4
• 2-acetylamino-4-bromobenzoic acid
• 2-(Acetylamino)-4-bromobenzoic acid
• AKOS010138807
• 4-Bromo-2-acetamidobenzoic Acid

• Inchi： 1S/C9H8BrNO3/c1-5(12)11-8-4-6(10)2-3-7(8)9(13)14/h2-4H,1H3,(H,11,12)(H,13,14)
• InChI Key： HODOWTASDNNNCT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 256.96876g/mol
• Monoisotopic Mass: 256.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 2.17870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-Bromo-2-acetamidobenzoic Acid

Research Brief on 4-Bromo-2-acetamidobenzoic Acid (CAS: 101861-53-4): Recent Advances and Applications

4-Bromo-2-acetamidobenzoic Acid (CAS: 101861-53-4) is a brominated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting inflammatory diseases, cancer, and infectious diseases.

One of the key areas of research involving 4-Bromo-2-acetamidobenzoic Acid is its role as a precursor in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective kinase inhibitors, which showed promising activity against certain cancer cell lines. The study highlighted the compound's ability to undergo further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

In addition to its applications in oncology, 4-Bromo-2-acetamidobenzoic Acid has been investigated for its potential anti-inflammatory properties. A recent preprint on bioRxiv reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for treating chronic inflammatory conditions. The study also emphasized the importance of the bromo and acetamido functional groups in modulating biological activity.

Another noteworthy development is the use of 4-Bromo-2-acetamidobenzoic Acid in the synthesis of fluorescent probes. Researchers have leveraged its aromatic structure to design probes for detecting reactive oxygen species (ROS) in cellular environments. A 2024 publication in Analytical Chemistry detailed the synthesis and application of such probes, which demonstrated high sensitivity and selectivity in live-cell imaging studies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 4-Bromo-2-acetamidobenzoic Acid derivatives. Recent computational studies have employed molecular docking and dynamics simulations to predict the binding affinities and metabolic stability of these compounds. These efforts aim to guide the rational design of more effective and safer drug candidates.

In conclusion, 4-Bromo-2-acetamidobenzoic Acid (CAS: 101861-53-4) continues to be a valuable building block in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to diagnostic tools, underscore its importance in the field. Future research should focus on addressing the limitations of current derivatives and exploring new therapeutic avenues.